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Compound of Interest

Compound Name: (R)-(+)-Citronellic acid

Cat. No.: B100766

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for (R)-(+)-Citronellic acid. Due to the limited availability of experimentally determined
thermochemical properties specific to the (R)-(+)-enantiomer, this document primarily presents
data for the broader "citronellic acid" and outlines generalized experimental protocols.
Additionally, this guide details the known biosynthetic and degradation pathways involving
citronellic acid, offering critical insights for researchers in metabolic engineering and drug
development.

Thermochemical Data

The following tables summarize the available thermochemical and physical property data for
citronellic acid. It is important to note that much of the quantitative thermochemical data is not
specified for the (R)-(+)-enantiomer and may be based on theoretical calculations rather than
direct experimental measurement.

Table 1: Thermochemical Properties of Citronellic Acid
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Property Value Units Notes
Standard Gibbs Free Not specified for (R)-
, -163.19 kJ/mol _
Energy of Formation (+)-enantiomer.[1]
Standard Enthalpy of Not specified for (R)-
) -412.39 kJ/mol )
Formation (+)-enantiomer.[1]

Table 2: Physical Properties of (R)-(+)-Citronellic Acid and Citronellic Acid

Property Value Units Compound
Molecular Formula C10H1802 - (R)-(+)-Citronellic acid
Molecular Weight 170.25 g/mol (R)-(+)-Citronellic acid
Boiling Point 119 °C at 3 mmHg - (R)-(+)-Citronellic acid
Density 0.926 g/mL at 25 °C - (R)-(+)-Citronellic acid
Boiling Point 1al-dzzrCatl - Citronellic acid[2]
mmHg
Density 0.923 g/mL at 25 °C - Citronellic acid[2]

Experimental Protocols

Detailed experimental protocols for the determination of thermochemical data for (R)-(+)-
Citronellic acid are not readily available in the scientific literature. Therefore, this section
provides generalized methodologies for key experiments based on standard practices for

similar organic liquid compounds.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion of liquid (R)-(+)-Citronellic acid can be determined using

a static-bomb calorimeter.

Methodology:
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e Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of high-purity (R)-(+)-
Citronellic acid is placed in a crucible within the bomb calorimeter. A known length of
ignition wire is positioned to be in contact with the sample.

 Bomb Sealing and Pressurization: The bomb is sealed and purged with oxygen to remove
atmospheric nitrogen. It is then filled with pure oxygen to a pressure of approximately 30
atm. A small, known amount of distilled water is added to the bomb to ensure that the water
formed during combustion is in its liquid state.

o Calorimeter Assembly: The sealed bomb is placed in a calorimeter bucket containing a
precisely measured volume of water. The calorimeter is then assembled with a stirrer and a
high-precision thermometer.

o Temperature Equilibration and Ignition: The water in the calorimeter is stirred until a constant
initial temperature is reached. The sample is then ignited by passing an electric current
through the ignition wire.

o Temperature Monitoring: The temperature of the water in the calorimeter is recorded at
regular intervals until a maximum temperature is reached and then begins to cool.

o Data Analysis: The heat capacity of the calorimeter system is determined by combusting a
standard substance with a known enthalpy of combustion, such as benzoic acid. The heat
released by the combustion of the (R)-(+)-Citronellic acid sample is then calculated from
the observed temperature rise and the heat capacity of the calorimeter. Corrections are
applied for the heat of ignition and the formation of nitric acid from any residual nitrogen. The
standard enthalpy of combustion is then calculated from the heat released and the molar
mass of the sample.

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)

The heat capacity of liquid (R)-(+)-Citronellic acid can be measured as a function of
temperature using a differential scanning calorimeter.

Methodology:
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 Instrument Calibration: The DSC instrument is calibrated for temperature and heat flow using
standard reference materials with known melting points and enthalpies of fusion.

o Sample Preparation: A small, accurately weighed sample of (R)-(+)-Citronellic acid
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum
pan is used as a reference.

o Measurement Program: The sample and reference pans are placed in the DSC cell. A
temperature program is initiated, which involves heating the sample at a constant rate (e.qg.,
10 K/min) over the desired temperature range.

o Data Acquisition: The instrument measures the difference in heat flow required to maintain
the sample and reference at the same temperature as they are heated.

o Heat Capacity Calculation: The heat capacity of the sample is determined by comparing its
heat flow curve to that of a standard material with a known heat capacity, such as sapphire,
measured under the same experimental conditions. This comparison allows for the
calculation of the specific heat capacity of (R)-(+)-Citronellic acid at different temperatures.

Signaling and Metabolic Pathways

(R)-(+)-Citronellic acid is involved in several biological pathways, including its biosynthesis in
yeast and its degradation by bacteria. Understanding these pathways is crucial for applications
in metabolic engineering and bioremediation.

Biosynthesis of Citronellic Acid in Saccharomyces
cerevisiae

Saccharomyces cerevisiae can be engineered to produce citronellic acid from geraniol. The
pathway involves the oxidation of geraniol to geranial, followed by the reduction of geranial to
citronellal, and finally the oxidation of citronellal to citronellic acid.

Alcohol Dehydrogenase Ene-reductase Activit Aldehyde Dehydrogenase

Geranial Citronellal

(R)-(+)-Citronellic Acid

Geraniol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b100766?utm_src=pdf-body
https://www.benchchem.com/product/b100766?utm_src=pdf-body
https://www.benchchem.com/product/b100766?utm_src=pdf-body
https://www.benchchem.com/product/b100766?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Biosynthesis pathway of (R)-(+)-Citronellic Acid in engineered S. cerevisiae.

Degradation of Citronellic Acid in Pseudomonas species

Pseudomonas species are capable of utilizing citronellol and citronellic acid as a carbon
source. The degradation pathway involves the activation of citronellic acid to its coenzyme A
(CoA) thioester, followed by a series of enzymatic reactions.
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Caption: Degradation pathway of (R)-(+)-Citronellic Acid in Pseudomonas species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b100766?utm_src=pdf-body
https://www.benchchem.com/product/b100766?utm_src=pdf-body-img
https://www.benchchem.com/product/b100766?utm_src=pdf-body
https://www.benchchem.com/product/b100766?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

» 1. Buy Citronellic acid | 502-47-6 [smolecule.com]
e 2. CITRONELLIC ACID | 502-47-6 [chemicalbook.com]

 To cite this document: BenchChem. [Thermochemical Profile of (R)-(+)-Citronellic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100766#thermochemical-data-for-r-citronellic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s575617
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1453564.htm
https://www.benchchem.com/product/b100766#thermochemical-data-for-r-citronellic-acid
https://www.benchchem.com/product/b100766#thermochemical-data-for-r-citronellic-acid
https://www.benchchem.com/product/b100766#thermochemical-data-for-r-citronellic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

